Cas no 1805125-91-0 (5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine)
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, nitro, and trifluoromethyl functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, making it valuable for structure-activity relationship studies. Its well-defined reactivity profile allows for selective modifications, facilitating the development of novel compounds with tailored properties. The compound is typically handled under controlled conditions due to its nitro group, ensuring safe and efficient utilization in synthetic applications.
1805125-91-0 structure
Product Name:5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine
CAS No:1805125-91-0
MF:C8H5F5N2O2
MW:256.129519224167
CID:4803805
Update Time:2025-10-29
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine
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- Inchi: 1S/C8H5F5N2O2/c1-3-6(15(16)17)5(8(11,12)13)4(2-14-3)7(9)10/h2,7H,1H3
- InChI Key: XXURYZNVEQMWOI-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(C)=NC=C1C(F)F)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 291
- XLogP3: 2.6
- Topological Polar Surface Area: 58.7
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029018158-250mg |
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine |
1805125-91-0 | 95% | 250mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A029018158-500mg |
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine |
1805125-91-0 | 95% | 500mg |
$1,617.60 | 2022-04-01 | |
| Alichem | A029018158-1g |
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine |
1805125-91-0 | 95% | 1g |
$2,808.15 | 2022-04-01 |
5-(Difluoromethyl)-2-methyl-3-nitro-4-(trifluoromethyl)pyridine Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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